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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

procedures for the safe disposal of 2-hydroxyethyl acetate waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-hydroxyethyl acetate?

A1: 2-Hydroxyethyl acetate is known to cause serious eye irritation and potential damage.[1]

[2] It may also lead to irritation of the skin, respiratory system, and digestive tract.[3][4] The

substance is combustible, presenting a fire hazard.[5]

Q2: Is 2-hydroxyethyl acetate waste considered hazardous waste?

A2: While 2-hydroxyethyl acetate is not specifically listed as a hazardous waste under the

RCRA P-Series or U-Series, chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste based on its characteristics.[3] It is crucial

to consult federal (EPA 40 CFR Parts 261.3), state, and local hazardous waste regulations to

ensure complete and accurate classification.[3]

Q3: What is the recommended general disposal method for 2-hydroxyethyl acetate waste?

A3: The recommended method for disposal is through a licensed chemical destruction facility

or by controlled incineration equipped with a flue gas scrubber.[1] Do not discharge 2-
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hydroxyethyl acetate waste into sewer systems or allow it to contaminate water, food, or feed.

[1]

Q4: What personal protective equipment (PPE) should be worn when handling 2-hydroxyethyl
acetate waste?

A4: When handling this chemical waste, it is essential to wear appropriate personal protective

equipment, including chemical-impermeable gloves, protective clothing, and eye/face

protection.[1][4] All handling should occur in a well-ventilated area.[1]

Q5: How should I dispose of empty 2-hydroxyethyl acetate containers?

A5: Empty containers can be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[1] Alternatively, the packaging can be punctured to render it unusable for other

purposes and then disposed of in a sanitary landfill.[1] For combustible packaging materials,

controlled incineration with flue gas scrubbing is a possible disposal route.[1]
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Issue Encountered Recommended Action

Accidental Spill

Immediately evacuate personnel to a safe area,

upwind of the spill if possible. Remove all

sources of ignition and ensure adequate

ventilation.[1] Absorb the spill with an inert

material such as sand or vermiculite and collect

it into a suitable, closed container for disposal.

[3][6]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to lift the

upper and lower eyelids. Seek immediate

medical attention.[1][3]

Skin Contact

Remove contaminated clothing and wash the

affected skin area with soap and plenty of water.

If irritation develops or persists, seek medical

attention.[1][3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration. Seek

immediate medical attention.[1][3]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Data Presentation
Table 1: Physical and Chemical Properties of 2-Hydroxyethyl Acetate
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Property Value

Molecular Formula C4H8O3[3][7]

Molecular Weight 104.11 g/mol [3]

Appearance Colorless liquid[3][5]

Odor Almost odorless[5]

Boiling Point 184.0 - 188.0 °C[3]

Flash Point 88 °C[3]

Density 1.1080 g/cm³[3]

Water Solubility Miscible[3][4]

Experimental Protocols
Protocol for Safe Disposal of 2-Hydroxyethyl Acetate Waste

Waste Identification and Segregation:

Clearly label a dedicated, chemically resistant waste container for "2-Hydroxyethyl
Acetate Waste".

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Waste Accumulation:

Store the waste container in a cool, dry, and well-ventilated secondary containment area,

away from incompatible materials such as strong oxidizing agents.[3]

Keep the container tightly closed when not in use.[3]

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for hazardous waste.
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Provide them with an accurate description of the waste, including its composition and

volume.

Follow all institutional and local regulations for waste manifest and transportation.

Protocol for Managing Spills of 2-Hydroxyethyl Acetate

Immediate Response:

Alert personnel in the immediate area and evacuate if necessary.

Remove all potential sources of ignition from the area.[1]

Ensure the area is well-ventilated.

Containment and Cleanup:

Wearing appropriate PPE (gloves, eye protection, lab coat), contain the spill using an inert

absorbent material like vermiculite, dry sand, or earth.[2][8]

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealable container for chemical waste.[1]

Decontamination:

Clean the spill area thoroughly with soap and water.

Place all contaminated cleaning materials into the waste container.

Disposal:

Dispose of the sealed container of spill cleanup material as hazardous waste, following the

disposal protocol outlined above.
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Workflow for Safe Disposal of 2-Hydroxyethyl Acetate Waste

Start: 2-Hydroxyethyl
Acetate Waste Generated

Assess Hazards:
- Eye Irritant

- Combustible

Wear Appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Segregate Waste in a
Labeled, Closed Container

Is there a spill?

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Absorb with Inert Material
3. Collect in Sealed Container

Yes

Store Waste in a Cool,
Dry, Well-Ventilated Area

No

Contact Environmental
Health & Safety (EHS)

Dispose via Licensed
Chemical Waste Vendor

(e.g., Incineration)

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-hydroxyethyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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